Ethyl 4-[(6-chloro-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(6-chloro-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H19ClN2O4/c1-2-23-17(22)20-7-5-19(6-8-20)11-12-9-16(21)24-15-4-3-13(18)10-14(12)15/h3-4,9-10H,2,5-8,11H2,1H3
• InChI Key: VONSKKTWEXGWOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC(=O)OC3=C2C=C(C=C3)Cl
• Molecular Formula: C17H19ClN2O4
• Molecular Weight: 350.8 g/mol

Description

Ethyl 4-[(6-chloro-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate, also known as ECO-PCR, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ECO-PCR is a piperazine derivative that exhibits promising pharmacological properties, making it a potential candidate for drug development.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Ethyl piperazine-1-carboxylate derivatives have been synthesized via microwave-assisted methods, leading to compounds with notable antimicrobial, antilipase, and antiurease activities. These derivatives show potential in the development of new antimicrobial agents with a broad spectrum of activity against various microorganisms (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Chemistry of Iminofurans and Piperazine Derivatives

Research on Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates reveals their reaction with secondary amines, including piperazine, to produce N,N′-disubstituted piperazine derivatives. This reaction pathway opens avenues for generating novel compounds with potential pharmacological properties (Vasileva, Vaganov, Shipilovskikh, & Rubtsov, 2018).

Synthesis and Characterization of Carbazole Derivatives

Novel 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives have been synthesized, starting from carbazole. These compounds exhibit significant antibacterial and antifungal activity, as well as activity against Human Breast Cancer Cell Line MCF7, demonstrating their potential as therapeutic agents (Sharma, Kumar, & Pathak, 2014).

Organic Crystal Engineering

Studies in organic crystal engineering utilizing 1,4-piperazine-2,5-diones reveal the crystalline forms and hydrogen-bonding networks of these compounds. Understanding the solid-state structures and solution aggregation of these molecules aids in the design of materials with specific physical properties (Weatherhead-Kloster, Selby, Miller III, & Mash, 2005).